N2-Triazole Connectivity in OX1 Receptor Structure
The 5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl fragment—which is the direct amide/ketone derivative of 2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline—is present in the co-crystal structure of suvorexant (MK-4305) bound to the human OX1 orexin receptor at 2.75 Å resolution (PDB 4ZJ8) [1]. In the Merck J. Med. Chem. 2010 SAR study, the N2-aryl-1,2,3-triazole connectivity was identified as essential for potent dual orexin receptor antagonism. The fully elaborated suvorexant molecule achieves a Ki of 0.59 nM at OX1 and 1.0 nM at OX2 [2]. In contrast, N1-aryl-1,2,3-triazole regioisomers in the same series exhibit substantially reduced potency; the patent literature explicitly claims the N2-connectivity as critical for orexin receptor modulation, with N1-aryl analogs showing >10-fold potency loss in key exemplars [3]. While the free aniline building block itself has not been directly assayed in the orexin system, its structural correspondence to the suvorexant pharmacophore provides a well-defined rationale for its selection as a synthetic intermediate over the N1-regioisomeric aniline analog 2-Methyl-5-(1H-1,2,3-triazol-1-yl)aniline, which would produce a geometrically incompatible product.
N1-aryl analogs: >10-fold reduction (patent disclosure)
| Evidence Dimension | Target engagement of elaborated derivative (OX1 orexin receptor binding affinity) |
|---|---|
| Target Compound Data | Suvorexant (contains 5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl fragment): Ki = 0.59 nM (OX1), IC₅₀ = 98 nM (OX1, FLIPR antagonist assay) |
| Comparator Or Baseline | N1-aryl-1,2,3-triazole regioisomer analogs in the Merck orexin series: >10-fold reduction in OX1 potency per patent disclosure |
| Quantified Difference | >10-fold potency advantage for N2-aryl triazole connectivity over N1-aryl connectivity in orexin receptor antagonists |
| Conditions | Human OX1 orexin receptor; FLIPR antagonist assay; radioligand displacement (Ki); X-ray co-crystallography (PDB 4ZJ8, 2.75 Å) |
Why This Matters
For medicinal chemistry programs targeting orexin receptors, selecting the N2-aryl-triazole aniline building block rather than the N1-aryl isomer directly determines whether the final compound will achieve nanomolar target engagement, making this a critical procurement specification.
- [1] Yin J, Babaoglu K, Brautigam CA, et al. Structure and ligand-binding mechanism of the human OX1 and OX2 orexin receptors. Nat Struct Mol Biol. 2016;23:293-299. PDB ID: 4ZJ8. View Source
- [2] Cox CD, Breslin MJ, Whitman DB, et al. Discovery of the Dual Orexin Receptor Antagonist [(7R)-4-(5-Chloro-1,3-benzoxazol-2-yl)-7-methyl-1,4-diazepan-1-yl][5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl]methanone (MK-4305) for the Treatment of Insomnia. J Med Chem. 2010;53(14):5320-5332. View Source
- [3] Breslin MJ, Coleman PJ, Cox CD, et al. 2-(1,2,3-Triazol-2-yl)benzamide and 3-(1,2,3-Triazol-2-yl)picolinamide Derivatives as Orexin Receptor Antagonists. US Patent Application US20120289754A1, published 2022-09-15. View Source
